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molecular formula C10H6Cl6O3 B8488829 2,4-Bis(trichloromethyl)-2H,4H-1,3-benzodioxin-6-ol CAS No. 61720-05-6

2,4-Bis(trichloromethyl)-2H,4H-1,3-benzodioxin-6-ol

Cat. No. B8488829
M. Wt: 386.9 g/mol
InChI Key: GEQOVCRYMMDBKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04232032

Procedure details

A mixture of 2,4-bis(trichloromethyl)benzo[1,3]dioxin-6-diazonium chloride (5 g.) concentrated sulphuric acid (125 ml.) and water (125 ml.) was stirred and heated at 160° C. for 20 minutes. The reaction mixture was cooled to ambient temperature and the product was filtered off, washed with water, and crystallised from cyclohexane, to give 6-hydroxy-2,4-bis(trichloromethyl)benzo[1,3]dioxin, m.p. 167°-169° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
125 mL
Type
reactant
Reaction Step One
Name
Quantity
125 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[Cl-].[Cl:2][C:3]([Cl:21])([Cl:20])[CH:4]1[O:9][CH:8]([C:10]([Cl:13])([Cl:12])[Cl:11])[C:7]2[CH:14]=[C:15]([N+]#N)[CH:16]=[CH:17][C:6]=2[O:5]1.S(=O)(=O)(O)[OH:23]>O>[OH:23][C:15]1[CH:16]=[CH:17][C:6]2[O:5][CH:4]([C:3]([Cl:21])([Cl:20])[Cl:2])[O:9][CH:8]([C:10]([Cl:13])([Cl:12])[Cl:11])[C:7]=2[CH:14]=1 |f:0.1|

Inputs

Step One
Name
Quantity
5 g
Type
reactant
Smiles
[Cl-].ClC(C1OC2=C(C(O1)C(Cl)(Cl)Cl)C=C(C=C2)[N+]#N)(Cl)Cl
Name
Quantity
125 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
Quantity
125 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
160 °C
Stirring
Type
CUSTOM
Details
was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to ambient temperature
FILTRATION
Type
FILTRATION
Details
the product was filtered off
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
crystallised from cyclohexane

Outcomes

Product
Name
Type
product
Smiles
OC=1C=CC2=C(C(OC(O2)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl)C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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